(1R)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride

• CAS No.: 2728725-29-7
• Molecular Formula: C8H15Cl2N2OP
• Molecular Weight: 257.1

Description

(1R)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride is a chemical compound characterized by the presence of a dimethylphosphoryl group and a pyridin-3-yl group attached to a methanamine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride typically involves the following steps:

• Formation of the Pyridin-3-yl Intermediate: : The synthesis begins with the preparation of a pyridin-3-yl intermediate. This can be achieved through various methods, including the reaction of pyridine with suitable reagents to introduce the desired functional groups.

• Introduction of the Dimethylphosphoryl Group: : The next step involves the introduction of the dimethylphosphoryl group. This is often accomplished using dimethylphosphoryl chloride in the presence of a base such as triethylamine. The reaction conditions typically include an inert atmosphere and controlled temperature to ensure the desired product formation.

• Formation of the Methanamine Backbone: : The final step involves the formation of the methanamine backbone. This can be achieved through reductive amination, where the pyridin-3-yl intermediate is reacted with formaldehyde and a reducing agent such as sodium cyanoborohydride.

• Formation of the Dihydrochloride Salt: : The compound is then converted to its dihydrochloride salt form by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to maximize yield and purity, including the use of continuous flow reactors and automated systems for precise control of reaction parameters.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride undergoes various types of chemical reactions, including:

• Oxidation: : The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

• Reduction: : Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

• Substitution: : The compound can undergo substitution reactions, particularly at the pyridin-3-yl group, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents under controlled temperature.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually performed in anhydrous solvents under inert atmosphere.

Substitution: Amines, thiols; reactions often require catalysts or specific conditions such as elevated temperature or pressure.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound

Scientific Research Applications

(1R)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride has a wide range of scientific research applications, including:

• Chemistry: : Used as a building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

• Biology: : Investigated for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

• Medicine: : Explored as a potential therapeutic agent due to its unique structural features and biological activities. It may serve as a lead compound for the development of new drugs.

• Industry: : Utilized in the production of specialty chemicals and materials, including catalysts and ligands for various industrial processes.

Mechanism of Action

The mechanism of action of (1R)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

• Binding to Enzymes: : It can inhibit or activate enzymes by binding to their active sites, thereby modulating their activity.

• Interaction with Receptors: : The compound may interact with cellular receptors, leading to changes in cell signaling pathways and physiological responses.

• Modulation of Gene Expression: : It can influence gene expression by interacting with transcription factors or other regulatory proteins.

Comparison with Similar Compounds

(1R)-1-(dimethylphosphoryl)-1-(pyridin-3-yl)methanamine dihydrochloride can be compared with other similar compounds, such as:

• Pyridinium Salts: : These compounds share the pyridin-3-yl group and exhibit similar reactivity and applications in various fields.

• Phosphorylated Amines: : Compounds with phosphoryl groups attached to amine backbones, which may have comparable chemical and biological properties.

• Methanamine Derivatives: : Other methanamine derivatives with different substituents, which can provide insights into the structure-activity relationships and unique features of this compound.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical reactivity and biological activities, making it a valuable compound for research and development in various scientific disciplines.